13-Oxo-9E,11E-octadecadienoic acid

13-氧-(9E,11E)-十八碳二烯酸结构式

Chinese Name

13-氧-(9E,11E)-十八碳二烯酸

English Name

13-Oxo-9E,11E-octadecadienoic acid

标识符

CAS No.

29623-29-8

Molecular Formula

C18H30O3

Molecular Weight

294.4350

Compound details reference Kuujia Chemical Encyclopedia: 29623-29-8

Druglikeness Data

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

73%
57/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled57
druglikeness.missing21
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority

Showing all 11 categories

MW
MW
294.4300
druglikeness.valid
TPSA
TPSA
54.3700
druglikeness.valid
pKa_acidic
pKa_acidic
4.8000
druglikeness.valid
pKa_basic
pKa_basic
-
LogP
LogP
6.0000
druglikeness.valid
LogD
LogD
-
HBA
HBA
3
druglikeness.valid

water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-

Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
Low
druglikeness.valid
corneal_permeability
corneal_permeability
-
HIA
HIA
High
druglikeness.valid
bioavailability
bioavailability
-

PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
Widespread
druglikeness.valid
blood_brain_barrier
blood_brain_barrier
Low
druglikeness.valid
placental_barrier
placental_barrier
Unknown
druglikeness.valid
milk_secretion
milk_secretion
Unknown
druglikeness.valid

liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-

CYP1A2_substrate
CYP1A2_substrate
No
druglikeness.valid
CYP1A2_inhibitor
CYP1A2_inhibitor
No
druglikeness.valid
CYP2C9_substrate
CYP2C9_substrate
No
druglikeness.valid
CYP2C9_inhibitor
CYP2C9_inhibitor
No
druglikeness.valid
CYP2C19_substrate
CYP2C19_substrate
No
druglikeness.valid
CYP2C19_inhibitor
CYP2C19_inhibitor
No
druglikeness.valid
CYP2D6_substrate
CYP2D6_substrate
No
druglikeness.valid
CYP2D6_inhibitor
CYP2D6_inhibitor
No
druglikeness.valid
CYP3A4_substrate
CYP3A4_substrate
No
druglikeness.valid
CYP3A4_inhibitor
CYP3A4_inhibitor
No
druglikeness.valid

UGT1A1_substrate
UGT1A1_substrate
No
druglikeness.valid
UGT1A3_substrate
UGT1A3_substrate
No
druglikeness.valid
UGT1A4_substrate
UGT1A4_substrate
No
druglikeness.valid
UGT1A6_substrate
UGT1A6_substrate
No
druglikeness.valid
UGT1A9_substrate
UGT1A9_substrate
No
druglikeness.valid

Ames_test
Ames_test
Unknown
druglikeness.valid
micronucleus_test
micronucleus_test
Unknown
druglikeness.valid
chromosomal_aberration
chromosomal_aberration
Unknown
druglikeness.valid
DNA_damage
DNA_damage
Unknown
druglikeness.valid
carcinogenicity
carcinogenicity
No
druglikeness.valid

LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
No
druglikeness.valid
cardiotoxicity
cardiotoxicity
No
druglikeness.valid
nephrotoxicity
nephrotoxicity
No
druglikeness.valid
neurotoxicity
neurotoxicity
No
druglikeness.valid
hERG_inhibition
hERG_inhibition
No
druglikeness.valid

Pgp_substrate
Pgp_substrate
No
druglikeness.valid
Pgp_inhibitor
Pgp_inhibitor
No
druglikeness.valid
BCRP_substrate
BCRP_substrate
Unknown
druglikeness.valid
BCRP_inhibitor
BCRP_inhibitor
Unknown
druglikeness.valid
OATP1B1_substrate
OATP1B1_substrate
Unknown
druglikeness.valid
OATP1B1_inhibitor
OATP1B1_inhibitor
Unknown
druglikeness.valid
OATP1B3_substrate
OATP1B3_substrate
Unknown
druglikeness.valid
OATP1B3_inhibitor
OATP1B3_inhibitor
Unknown
druglikeness.valid

drug_induced_liver_injury
drug_induced_liver_injury
No
druglikeness.valid
QT_prolongation
QT_prolongation
No
druglikeness.valid
skin_sensitization
skin_sensitization
No
druglikeness.valid
respiratory_toxicity
respiratory_toxicity
No
druglikeness.valid
reproductive_toxicity
reproductive_toxicity
No
druglikeness.valid
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
No
druglikeness.valid
Resp_Sens
Resp_Sens
No
druglikeness.valid
Photo_tox
Photo_tox
No
druglikeness.valid
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
Related Diseases

动脉粥样硬化

Atherosclerosis

Corresponding Targets:

LOX-1 (OLR1)AMPK (PRKAA1)EHMT2 (EHMT2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

非酒精性脂肪性肝病

Non-alcoholic fatty liver disease

Corresponding Targets:

AMPK (PRKAA1)[object (N/A)RARA (RARA)

类风湿性关节炎

Rheumatoid arthritis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)NOTCH1 (NOTCH1)

糖尿病性肾病

Diabetic Nephropathy

Corresponding Targets:

AMPK (PRKAA1)PRKCA (PRKCA)ALOX5 (ALOX5)
Plant Sources

No plant sources

相关化合物

2,3,4,6-四乙酰红景天苷结构图
2,3,4,6-四乙酰红景天苷
2,3,4,6-tetraacetate Salidroside
CAS号:28251-63-0
分子式:C22H28O11
分子量:468.4550
新绿原酸甲酯结构图
新绿原酸甲酯
Neochlorogenic acid methyl ester
CAS号:123410-65-1
分子式:C17H20O9
分子量:368.3380
决明子苷结构图
决明子苷
Cassiaside
CAS号:13709-03-0
分子式:C20H20O10
分子量:420.3700
4'-甲氧基-高圣草酚-7-O-β-D-葡萄糖苷结构图
4'-甲氧基-高圣草酚-7-O-β-D-葡萄糖苷
4'-O-methylether-Homoeriodictyol 7-glucoside
CAS号:1612225-01-0
分子式:C23H26O11
分子量:478.4500
香豆酸-4-葡萄糖苷结构图
香豆酸-4-葡萄糖苷
p-Coumaric acid 4-O-β-D-glucopyranoside
CAS号:117405-49-9
分子式:C15H18O8
分子量:326.3010
红杉双黄酮结构图
红杉双黄酮
Sequoiaflavone
CAS号:21763-71-3
分子式:C31H20O10
分子量:552.4910